![molecular formula C7H14ClNO B6224792 N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride CAS No. 2768327-33-7](/img/new.no-structure.jpg)
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
Overview
Description
N,1-dimethyl-2-oxabicyclo[211]hexan-4-amine hydrochloride is a bicyclic amine compound with a unique structure that includes an oxabicyclohexane ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N,1-dimethyl-2-oxabicyclo[21One common method involves the [2+2] cycloaddition reaction, which is a photochemical process that creates the bicyclic structure . The reaction conditions often include the use of ultraviolet light and specific catalysts to facilitate the cycloaddition.
Industrial Production Methods
Industrial production of this compound may involve scaling up the synthetic routes used in the laboratory. This includes optimizing reaction conditions to ensure high yield and purity. The use of continuous flow reactors and other advanced technologies can help in achieving efficient large-scale production.
Chemical Reactions Analysis
Types of Reactions
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents under acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.
Substitution: Halogens, nucleophiles, and other reagents under various conditions depending on the desired substitution.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, reduction may yield alcohols or amines, and substitution may yield halogenated compounds or other derivatives.
Scientific Research Applications
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.
Medicine: Investigated for its potential therapeutic properties, including its use as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
- 1,2-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
Uniqueness
N,1-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride is unique due to its specific substitution pattern and the presence of the oxabicyclohexane ring. This structure imparts distinct chemical and biological properties, making it valuable for various applications.
Properties
CAS No. |
2768327-33-7 |
|---|---|
Molecular Formula |
C7H14ClNO |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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